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Compound of Interest

Compound Name: Indan-2,2-dicarboxylic acid

Cat. No.: B1295680

This document provides comprehensive, step-by-step guidance for the safe handling and
disposal of Indan-2,2-dicarboxylic acid, tailored for researchers, scientists, and professionals
in drug development. Adherence to these procedures is critical for ensuring laboratory safety
and regulatory compliance.

Immediate Safety Protocols & Handling

Before handling Indan-2,2-dicarboxylic acid, it is imperative to be familiar with its potential
hazards. This compound is classified as a skin irritant, a serious eye irritant, and may cause
respiratory irritation.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or eyeshields.

Hand Protection: Use chemical-impermeable gloves.

Respiratory Protection: In areas with potential for dust generation, use a dust mask (e.g.,
N95 type).

Body Protection: A standard lab coat is required.
Handling Procedures:

o Always work in a well-ventilated area, preferably within a chemical fume hood[1].
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Avoid generating and inhaling dust.

Prevent all personal contact with the substance[1].

Do not eat, drink, or smoke in handling areas[1].

Wash hands thoroughly after handling the chemical[1].

Keep containers tightly closed when not in use[1].

Quantitative Data Summary

The following table summarizes key quantitative and safety data for Indan-2,2-dicarboxylic

acid.

Property Value Reference
CAS Number 2437-08-3 [2]
Molecular Formula C11H1004 [2]
Molecular Weight 206.19 g/mol [2]
Physical Form Solid
Melting Point 191-195 °C (decomposes)

Skin Irritant (Category 2), Eye
Hazard Classifications Irritant (Category 2), STOT SE

3
Target Organs Respiratory system
Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol

The disposal of Indan-2,2-dicarboxylic acid must be conducted in strict accordance with local,
state, and federal regulations[1]. This chemical must never be disposed of down the drain or in
the regular trash[1].
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. Waste Collection and Segregation:

Collect all waste materials, including residual solid Indan-2,2-dicarboxylic acid and any
contaminated items (e.g., weigh boats, gloves, wipes), in a designated waste container[1][3].

Treat the waste as a combustible solid.

Keep this waste stream separate from other chemical wastes, such as solvents or aqueous
solutions, to prevent dangerous reactions[4][5].

. Containerization:

Use a container that is in good condition, leak-proof, and chemically compatible with the
acid[3]. The original product container is often the best choice[3].

Ensure the container has a tightly fitting cap and is kept closed at all times except when
waste is being added[5][6][7].

. Labeling:

The waste container must be clearly and accurately labeled.

The label must include the words "Hazardous Waste," the full chemical name "Indan-2,2-
dicarboxylic acid," and a clear indication of the associated hazards (e.g., "Irritant")[8].

. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) that is at or near the point of waste generation[6][8].

The storage area must be cool, dry, and well-ventilated, away from heat sources or direct
sunlight[1][5].

. Final Disposal:

Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup[1][6][8].
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o Follow their specific procedures for waste hand-off. Do not attempt to transport the waste
yourself.

Disposal of Empty Containers:

e According to EPA guidelines, containers that held hazardous chemicals must be triple-rinsed
with a suitable solvent to remove all residue[7].

e The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous
waste[7].

 Atfter triple-rinsing, deface or remove all original labels from the container, and it may then be
disposed of as regular solid waste[3].

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of Indan-
2,2-dicarboxylic acid waste.
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Indan-2,2-dicarboxylic Acid Disposal Workflow

Is the waste mixed with
other chemical types (e.g., solvents)?

Yes
Consult EHS for mixed waste protocol,
then segregate remaining pure waste)

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Indan-2,2-dicarboxylic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1295680?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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